Cas no 1558037-99-2 (1,1-dichloro-2-oxo-6-Azaspiro[3.4]octane-6-carboxylic acid 1,1-dimethylethyl ester)

• Product name: 1,1-dichloro-2-oxo-6-Azaspiro[3.4]octane-6-carboxylic acid 1,1-dimethylethyl ester
• CAS No: 1558037-99-2
• MF: C₁₂H₁₇Cl₂NO₃
• MW: 294.17428
• MDL: MFCD28964581
• CID: 2117743

1,1-dichloro-2-oxo-6-Azaspiro[3.4]octane-6-carboxylic acid 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,1-dichloro-2-oxo-6-Azaspiro[3.4]octane-6-carboxylic acid 1,1-dimethylethyl ester

• MDL： MFCD28964581

Additional information on 1,1-dichloro-2-oxo-6-Azaspiro[3.4]octane-6-carboxylic acid 1,1-dimethylethyl ester

Comprehensive Overview of 1,1-dichloro-2-oxo-6-Azaspiro[3.4]octane-6-carboxylic acid 1,1-dimethylethyl ester (CAS No. 1558037-99-2)

The compound 1,1-dichloro-2-oxo-6-Azaspiro[3.4]octane-6-carboxylic acid 1,1-dimethylethyl ester (CAS No. 1558037-99-2) is a specialized spirocyclic structure with significant potential in pharmaceutical and agrochemical research. Its unique aza-spiro framework and ester functionality make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing enzyme inhibitors and protease-targeting agents, aligning with current trends in drug discovery and precision medicine.

In recent years, the demand for spirocyclic compounds like 1,1-dichloro-2-oxo-6-Azaspiro[3.4]octane-6-carboxylic acid 1,1-dimethylethyl ester has surged, driven by their structural versatility and applications in small-molecule therapeutics. The compound’s dichloro and oxo groups contribute to its reactivity, enabling modifications for structure-activity relationship (SAR) studies. This aligns with the growing focus on fragment-based drug design and scaffold hopping, where such intermediates are pivotal for optimizing pharmacokinetic properties.

From a synthetic chemistry perspective, the tert-butyl ester moiety in 1,1-dichloro-2-oxo-6-Azaspiro[3.4]octane-6-carboxylic acid 1,1-dimethylethyl ester offers stability during multi-step reactions, a feature highly valued in parallel synthesis and combinatorial chemistry. Its CAS No. 1558037-99-2 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening libraries. Additionally, the compound’s aza-spiro[3.4]octane core is a trending topic in medicinal chemistry forums, often discussed for its conformational rigidity and potential to enhance target binding affinity.

Environmental and regulatory considerations are also critical when handling 1,1-dichloro-2-oxo-6-Azaspiro[3.4]octane-6-carboxylic acid 1,1-dimethylethyl ester. While not classified as hazardous, its chlorinated components necessitate proper waste management under green chemistry principles. This resonates with the industry’s shift toward sustainable synthesis, where researchers seek eco-friendly alternatives for traditional reagents. The compound’s stability under ambient conditions further supports its utility in industrial-scale production.

In summary, 1,1-dichloro-2-oxo-6-Azaspiro[3.4]octane-6-carboxylic acid 1,1-dimethylethyl ester (CAS No. 1558037-99-2) exemplifies the intersection of innovative chemical architecture and practical applications. Its role in advancing drug discovery pipelines and compatibility with modern synthetic methodologies ensures its continued prominence in scientific literature and commercial catalogs. Future research may explore its derivatives for neurological targets or anti-inflammatory agents, addressing unmet medical needs highlighted in global healthcare trends.